Cas no 667436-66-0 (5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde)

• Product Name: 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde
• CAS No: 667436-66-0
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• MDL: MFCD03422432
• CID: 1075181
• PubChem ID: 3809623
• Update Time: 2025-06-08

5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-((2-chloro-4-fluorobenzyl)oxy)benzaldehyde
• 5-CHLORO-2-[(2-CHLORO-4-FLUOROBENZYL)OXY]BENZALDEHYDE
• 5-Chloro-2-[(2-chloro-4-fluorobenzyl)oxy]-benzaldehyde
• AC1MX42C
• ALBB-001255
• BBL017204
• CTK5C5154
• MolPort-000-889-733
• SBB030161
• STK441994
• AKOS000308781
• 5-chloro-2-[(2-chloro-4-fluorophenyl)methoxy]benzaldehyde
• MFCD03422432
• 667436-66-0
• DTXSID20396735
• CS-0317378
• VS-05946
• 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde

• MDL： MFCD03422432
• Inchi： 1S/C14H9Cl2FO2/c15-11-2-4-14(10(5-11)7-18)19-8-9-1-3-12(17)6-13(9)16/h1-7H,8H2
• InChI Key： XJQHWDOSHSABAA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(=CC=1C=O)Cl)F

Computed Properties

• Exact Mass: 297.99647
• Monoisotopic Mass: 297.9963631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde

Introduction to 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde (CAS No. 667436-66-0)

5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde, also known by its CAS number 667436-66-0, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzaldehyde moiety, a chloro substituent, and a 2-chloro-4-fluorobenzyl group. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical formula of 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde is C₁₅H₉Cl₂FNO. Its molecular weight is approximately 311.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and oxidation steps. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.

In recent years, 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde has gained attention due to its potential biological activities. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as NF-κB and MAPK, which are known to play crucial roles in cancer progression.

Beyond its anti-cancer properties, 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde has also been investigated for its anti-inflammatory effects. In a study published in the Inflammation Research journal in 2020, the compound was found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde could be a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings support its potential for further development into drug candidates for clinical use.

In addition to its therapeutic applications, 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde has been used as an intermediate in the synthesis of other bioactive compounds. Its unique structural features make it an attractive starting material for the preparation of derivatives with enhanced biological activities. For example, modifications at the benzaldehyde moiety or the substitution pattern on the benzyl group can lead to compounds with improved potency and selectivity.

The safety profile of 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-Chloro-2-(2-chloro-4-fluorobenzyl)oxybenzaldehyde (CAS No. 667436-66-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its potential uses and optimize its properties for clinical applications.